Sulfurenic acid

Specification

• CAS No.: 1260-08-8
• Molecular Formula: C31H50O4
• Molecular Weight: 486.7 g/mol
• IUPAC Name: (2R)-2-[(3S,5R,10S,13R,14R,15S,17R)-3,15-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• Standard InChI: InChI=1S/C31H50O4/c1-18(2)19(3)9-10-20(27(34)35)23-17-26(33)31(8)22-11-12-24-28(4,5)25(32)14-15-29(24,6)21(22)13-16-30(23,31)7/h18,20,23-26,32-33H,3,9-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,25+,26+,29-,30-,31-/m1/s1
• Standard InChI Key: XZEKQUYJGSOILA-JBDXZHTESA-N
• Isomeric SMILES: CC(C)C(=C)CC[C@H]([C@H]1C[C@@H]([C@@]2([C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C)O)C(=O)O
• SMILES: CC(C)C(=C)CCC(C1CC(C2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O
• Canonical SMILES: CC(C)C(=C)CCC(C1CC(C2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C)C)O)C(=O)O

Introduction

Chemical Identity and Structure

Chemical Identifiers

Sulfuric acid is identified by the following key parameters:

Property	Value
Chemical Formula	H₂SO₄ or H₂O₄S
CAS Number	7664-93-9
Molecular Weight	98.078 g/mol
IUPAC Standard InChIKey	QAOWNCQODCNURD-UHFFFAOYSA-N

Species	mMol/kg
HSO₄⁻	15.0
H₃SO₄⁺	11.3
H₃O⁺	8.0
HS₂O₇⁻	4.4
H₂S₂O₇	3.6
H₂O	0.1
In the solid state, sulfuric acid forms monoclinic crystals with nearly trigonal lattice parameters. The structure consists of layers parallel to the (010) plane, in which each molecule is connected by hydrogen bonds to two others.

Physical and Chemical Properties

Physical Properties

Sulfuric acid has distinctive physical properties that contribute to its industrial utility:

Property	Value
Molecular Weight	98.079 g/mol
Density	1.84 g/cm³ at 25°C
Boiling Point	~290-337°C
Melting Point	10°C
Vapor Pressure	1 mm Hg at 146°C
Flash Point	11°C
Specific Gravity	1.84
Dielectric Constant	84.0 at 20°C
pH	0.3 (49 g/l, H₂O, 25°C)
Appearance	Colorless, oily liquid
Odor	Odorless
Solubility in Water	Miscible with release of heat
Pure sulfuric acid has a specific gravity of 1.830 at 25°C and freezes at 10.37°C. When heated, the pure acid partially decomposes into water and sulfur trioxide; the latter escapes as a vapor until the concentration of the acid falls to 98.3 percent. This mixture of sulfuric acid and water boils at a constant temperature of 338°C at one atmosphere pressure.

Chemical Properties

Sulfuric acid is a very strong acid that completely ionizes in aqueous solutions to form hydronium ions (H₃O⁺) and hydrogen sulfate ions (HSO₄⁻). Hydrogen sulfate ions further ionize in very dilute solutions to give sulfate ions (SO₄²⁻).
One of the most notable chemical properties of concentrated sulfuric acid is its powerful dehydrating ability. It can remove water (H₂O) from other chemical compounds such as carbohydrates. For example, when mixed with table sugar (sucrose), it produces carbon, steam, and heat through the following reaction:
C₁₂H₂₂O₁₁ → 12 C + 11 H₂O
Concentrated sulfuric acid is also a strong oxidizing agent, capable of oxidizing many metals except for gold, platinum, and some other noble metals. When added to water, it releases a considerable amount of heat, making it dangerous to add water to concentrated acid as the heat released may cause the solution to boil and spray.

Production Methods

Contact Process

The contact process is the most commonly used method for industrial production of sulfuric acid. It involves the following steps:

• Sulfur is burned to produce sulfur dioxide:
  S(s) + O₂ → SO₂

• The sulfur dioxide is oxidized to sulfur trioxide using oxygen in the presence of a vanadium(V) oxide catalyst:
  2 SO₂ + O₂ ⇌ 2 SO₃

• The sulfur trioxide is absorbed into 97-98% H₂SO₄ to form oleum (H₂S₂O₇):
  H₂SO₄ + SO₃ → H₂S₂O₇

• The oleum is then diluted with water to form concentrated sulfuric acid:
  H₂S₂O₇ + H₂O → 2 H₂SO₄
  Directly dissolving SO₃ in water is rarely practiced because the reaction is extremely exothermic, resulting in a hot aerosol of sulfuric acid that requires condensation and separation.

Wet Sulfuric Acid Process

The wet sulfuric acid process (WSA) is another method for producing sulfuric acid. The steps include:

• Burning sulfur to produce sulfur dioxide:
  S + O₂ → SO₂ (-297 kJ/mol)

• Alternatively, hydrogen sulfide (H₂S) gas can be incinerated to produce SO₂:
  2 H₂S + 3 O₂ → 2 H₂O + 2 SO₂ (-1036 kJ/mol)

• Oxidizing sulfur dioxide to sulfur trioxide using oxygen with vanadium(V) oxide as catalyst:
  2 SO₂ + O₂ ⇌ 2 SO₃ (-198 kJ/mol)

• Hydrating sulfur trioxide into sulfuric acid:
  SO₃ + H₂O → H₂SO₄(g) (-101 kJ/mol)

• Condensing the sulfuric acid to liquid 97-98% H₂SO₄:
  H₂SO₄(g) → H₂SO₄(l) (-69 kJ/mol)

Applications and Uses

Industrial Applications

Sulfuric acid is one of the most widely used chemicals in industry, with more than 40 million tons produced annually in the United States and approximately 170 million tons produced globally. Its applications include:

• Fertilizer manufacturing: The primary application is in fertilizer processing, such as lime superphosphate and ammonium sulfate.

• Petroleum refining: Used in various refining processes to remove impurities from petroleum products.

• Metal processing: Used for treating metals and ores, including pickling or cleaning of metal surfaces.

• Chemical synthesis: Serves as a key substance in chemical industry for various syntheses.

• Wastewater treatment: Utilized in water treatment processes.

• Cleaning agent: Industrial applications include removal of rust from steel and iron.

• Catalyst: Used as a catalyst in the conversion of cyclohexanone oxime to caprolactam for nylon production.

Other Applications

Beyond major industrial uses, sulfuric acid serves in various specialized applications:

• Battery electrolyte: Used as an electrolyte in lead-acid batteries.

• Laboratory reagent: Employed as an analytical reagent in chemical laboratories.

• Dehydrating agent: Utilized for its powerful dehydrating properties in various processes.

• Oxidizing/reducing agent: Functions as both an oxidizing and reducing agent in different chemical reactions.

• Domestic applications: Found in some household acidic drain cleaners.

Hazard Type	Classification
Health	3 (Can cause serious or permanent injury)
Flammability	0 (Will not burn under typical fire conditions)
Instability	2 (Readily undergoes violent chemical changes at elevated temperatures and pressures)
Special	Reacts violently or explosively with water

Health Effects

Exposure to sulfuric acid can cause various adverse health effects depending on the route of exposure:

• Inhalation: The most common way for sulfuric acid to enter the body is through the respiratory system, potentially causing serious lung damage. Acute inhalation toxicity data in humans and animals has established an Immediately Dangerous to Life or Health (IDLH) concentration of 15 mg/m³.

• Skin Contact: Sulfuric acid can irritate the skin and cause chemical burns ranging from mild to severe, depending on the concentration. Concentrated vapor or solution that contacts the skin may cause severe pain, redness, blisters, and permanent scarring.

• Eye Contact: Even short-term exposure to sulfuric acid or its vapor can irritate the eyes, causing burning, swelling, tearing, blurred vision, and potentially blindness.

• Ingestion: Swallowing sulfuric acid causes immediate burning in the mouth and throat. Ingestion of concentrated solution can lead to severe pain in the mouth, chest, and abdomen, nausea, vomiting, or holes in the esophagus.

Organization	Limit Type	Value
NIOSH	REL (Recommended Exposure Limit)	1 mg/m³ TWA
OSHA	PEL (Permissible Exposure Limit)	1 mg/m³ TWA
ACGIH	TLV (Threshold Limit Value)	1 mg/m³ TWA, 3 mg/m³ STEL
IDLH	Immediately Dangerous to Life or Health	15 mg/m³
When handling sulfuric acid, it is crucial to follow safety precautions, including using appropriate personal protective equipment and always adding acid to water rather than water to acid to avoid dangerous splashing from the exothermic reaction.

Environmental Occurrence and Impacts

Natural Occurrence

• Acid rain: Dilute sulfuric acid is a constituent of acid rain, formed by atmospheric oxidation of sulfur dioxide in the presence of water. When sulfur-containing fuels such as coal or oil are burned, sulfur dioxide is produced, which can be oxidized to form sulfuric acid in the atmosphere.

• Mineral oxidation: Sulfuric acid is formed naturally by the oxidation of sulfide minerals, such as pyrite, through the reaction:
  2 FeS₂(s) + 7 O₂ + 2 H₂O → 2 Fe²⁺ + 4 SO₄²⁻ + 4 H⁺
  The resulting highly acidic water is called acid mine drainage (AMD) or acid rock drainage (ARD).

• Biological sources: Certain marine species, such as the phaeophyte alga Desmarestia munda, concentrate sulfuric acid in cell vacuoles as a defense mechanism.

Atmospheric Processes

In the atmosphere, sulfuric acid plays significant roles:

• Stratospheric aerosol formation: In the stratosphere, sulfuric acid is formed by the oxidation of volcanic sulfur dioxide by the hydroxyl radical through a series of reactions:
  SO₂ + HO- → HSO₃
  HSO₃ + O₂ → SO₃ + HO₂
  SO₃ + H₂O → H₂SO₄
  This process contributes to the stratospheric aerosol layer, which affects Earth's radiation balance.

• Particle formation and growth: Research has shown that sulfuric acid, along with organic vapors, contributes to the formation of nucleated particles in the atmosphere. Chamber experiments have demonstrated that sulfuric acid, together with organic precursors such as 1,3,5-trimethylbenzene and α-pinene, can reproduce particle formation rates observed in the low troposphere.

• Growth rate enhancement: The effect of organic vapors on particle growth has been investigated through the growth rate enhancement factor (Γ), defined as the ratio between the measured growth rate in the presence of α-pinene and the kinetically limited growth rate of the sulfuric acid and water system. The observed Γ values indicate that particle growth is already dominated by organic compounds at particle diameters of 2 nm.

Extraterrestrial Occurrence

Interestingly, sulfuric acid has been detected beyond Earth:

• Venus: The permanent Venusian clouds produce a concentrated acid rain, similar to how Earth's clouds produce water rain.

• Jupiter's moon Europa: Sulfuric acid ice has been detected on Europa, where it forms when sulfur ions from Jupiter's magnetosphere implant into the icy surface.